Cas no 1805551-97-6 (1-Bromo-2-fluoro-5-iodo-3-nitrobenzene)

• Product Name: 1-Bromo-2-fluoro-5-iodo-3-nitrobenzene
• CAS No: 1805551-97-6
• MF: C₆H₂BrFINO₂
• MW: 345.892456531525
• CID: 4792884
• Update Time: 2026-02-27

1-Bromo-2-fluoro-5-iodo-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2-fluoro-5-iodo-3-nitrobenzene

• Inchi： 1S/C6H2BrFINO2/c7-4-1-3(9)2-5(6(4)8)10(11)12/h1-2H
• InChI Key： PRKUCVVGRSYHNV-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=C(C=1)[N+](=O)[O-])F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 189
• XLogP3: 3.2
• Topological Polar Surface Area: 45.8